2-methoxy-6-[(6-quinolinylimino)methyl]phenol

• IUPAC Name: 2-methoxy-6-(quinolin-6-yliminomethyl)phenol
• InChI: InChI=1S/C17H14N2O2/c1-21-16-6-2-4-13(17(16)20)11-19-14-7-8-15-12(10-14)5-3-9-18-15/h2-11,20H,1H3
• InChI Key: LBYNUHRSLLVQEZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C=NC2=CC3=C(C=C2)N=CC=C3
• Molecular Formula: C17H14N2O2
• Molecular Weight: 278.30 g/mol

Description

2-methoxy-6-[(6-quinolinylimino)methyl]phenol, also known as MQP, is a chemical compound that has been studied for its potential use in various scientific research applications. It is a phenolic Schiff base derivative that has been synthesized through a variety of methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

2-methoxy-6-[(6-quinolinylimino)methyl]phenol has been shown to act as a potent inhibitor of various enzymes and proteins, including tyrosinase, acetylcholinesterase, and butyrylcholinesterase. It has also been shown to induce apoptosis in cancer cells and inhibit the production of pro-inflammatory cytokines in immune cells.
Biochemical and Physiological Effects:
2-methoxy-6-[(6-quinolinylimino)methyl]phenol has been shown to have various biochemical and physiological effects, including its ability to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function. It has also been shown to have low toxicity and high stability, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methoxy-6-[(6-quinolinylimino)methyl]phenol in lab experiments include its high purity and stability, low toxicity, and ability to act as a potent inhibitor of various enzymes and proteins. However, its limitations include its high cost and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 2-methoxy-6-[(6-quinolinylimino)methyl]phenol include its potential use in the development of new cancer therapies, anti-inflammatory agents, and materials for organic electronics. Further research is also needed to fully understand its mechanism of action and potential side effects, as well as to optimize its synthesis methods for increased yield and purity.

Synthesis Methods

2-methoxy-6-[(6-quinolinylimino)methyl]phenol has been synthesized through various methods, including the condensation of 2-methoxy-6-hydroxybenzaldehyde and 6-aminoquinoline in the presence of a catalyst, as well as through the reaction of 2-methoxy-6-bromoanisole and 6-aminopyridine in the presence of a base. These methods have been optimized to yield high purity and yield of 2-methoxy-6-[(6-quinolinylimino)methyl]phenol.

Scientific Research Applications

2-methoxy-6-[(6-quinolinylimino)methyl]phenol has been studied for its potential use in various scientific research applications, including its ability to act as an anti-cancer agent, anti-inflammatory agent, and anti-microbial agent. It has also shown potential in the treatment of Alzheimer's disease and Parkinson's disease, as well as in the development of new materials for organic electronics.